Cas no 2219373-72-3 (2-(4,4-dimethylpyrrolidin-2-yl)acetic acid hydrochloride)

• Product Name: 2-(4,4-dimethylpyrrolidin-2-yl)acetic acid hydrochloride
• CAS No: 2219373-72-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5194139
• PubChem ID: 136575878
• Update Time: 2025-05-26

2-(4,4-dimethylpyrrolidin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylpyrrolidin-2-yl)acetic acid hydrochloride
• 2-(4,4-dimethylpyrrolidin-2-yl)acetic acid;hydrochloride
• starbld0014554
• Z3186442614

• Inchi： 1S/C8H15NO2.ClH/c1-8(2)4-6(9-5-8)3-7(10)11;/h6,9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key： HRGJCAHGXLFPTO-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CC(C)(C)CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 49.3

Additional information on 2-(4,4-dimethylpyrrolidin-2-yl)acetic acid hydrochloride

Chemical Overview of CAS No 2219373-72-3: 2-(4,4-Dimethylpyrrolidin-2-yl)acetic Acid Hydrochloride

CAS No 2219373-72-3, commonly referred to as 2-(4,4-dimethylpyrrolidin-2-yl)acetic acid hydrochloride, is a chemical compound with significant applications in various industries. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this compound features a pyrrolidine ring substituted with two methyl groups at the 4-position and an acetic acid group attached at the 2-position, further protonated as a hydrochloride salt.

The synthesis of cas no 2219373-72-3 typically involves multi-step organic reactions, including alkylation and acid catalysis. Recent advancements in synthetic chemistry have enabled more efficient pathways for producing this compound, reducing production costs and enhancing purity. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse environments.

Physical properties of this compound include a melting point of approximately 185°C and a boiling point around 360°C under standard pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethanol. These properties make it ideal for formulation into various products where controlled release or targeted delivery is required.

In terms of applications, cas no 2219373-72-3 has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. It serves as a building block for developing bioactive molecules with potential therapeutic effects. Recent studies have highlighted its role in the development of anti-inflammatory agents and neuroprotective drugs, underscoring its importance in modern medicine.

The agricultural sector has also benefited from this compound's properties. It is used as an ingredient in pesticides and herbicides due to its ability to enhance the efficacy of these products. Research indicates that formulations containing cas no 2219373-72-3 exhibit improved selectivity towards target pests while minimizing environmental impact.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under standard conditions, proper protective measures should be taken during synthesis and handling to prevent exposure. Occupational safety guidelines recommend using gloves, goggles, and appropriate ventilation systems when working with this compound.

Toxicological studies on cas no 2219373-72-3 have revealed minimal acute toxicity when administered at recommended levels. However, chronic exposure studies are still ongoing to fully understand its long-term effects on human health and the environment.

In conclusion, cas no 2219373-72-3 stands out as a versatile chemical with wide-ranging applications across multiple industries. Its unique chemical structure and favorable physical properties make it an invaluable component in modern chemical formulations. As research continues to uncover new applications and optimize its production processes, this compound will likely play an even more significant role in advancing technological and medical innovations.